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Compound of Interest

Compound Name: 1-Piperonylpiperazine

Cat. No.: B118981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 1-piperonylpiperazine (CAS No. 32231-06-4). The

information is intended to support safe laboratory and manufacturing practices for professionals

in research and drug development.

Chemical and Physical Properties
1-Piperonylpiperazine is a versatile organic compound utilized in pharmaceutical synthesis

and agrochemical development.[1] A summary of its key physical and chemical properties is

presented in Table 1.
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Property Value Source

Molecular Formula C₁₂H₁₆N₂O₂ [1]

Molecular Weight 220.27 g/mol [1][2]

Appearance
White to yellow to orange

crystalline powder
[1][3]

Melting Point 36 - 46 °C [1][3]

Boiling Point 147 - 149 °C at 2 mmHg [1][3]

Flash Point
> 112 °C (> 233.6 °F) - closed

cup
[4]

Solubility

Slightly soluble in water.

Soluble in methanol and

ethanol.

[5][6]

Purity ≥ 97% (Assay by titration) [1]

Hazard Identification and GHS Classification
1-Piperonylpiperazine is classified as a hazardous substance. The aggregated GHS

classification from multiple sources indicates the following hazards:
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Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation

Category 1 / Category

2
Danger / Warning

H314: Causes severe

skin burns and eye

damage.[2][4] H315:

Causes skin irritation.

[2][6]

Serious Eye

Damage/Eye Irritation

Category 1 / Category

2
Danger / Warning

H314: Causes severe

skin burns and eye

damage.[2][4] H319:

Causes serious eye

irritation.[2][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation.[2]

[4]

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 4 Danger

Harmful if swallowed,

in contact with skin or

if inhaled.[4]

Pictograms:

alt text

alt text

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166. [4][7]A face shield may also be necessary. [8]* Skin Protection: Wear

appropriate protective gloves and clothing to prevent skin exposure. [4][7]* Respiratory

Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
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exposure limits are exceeded or if irritation or other symptoms are experienced. [4][7]A dust

mask of type N95 (US) is recommended.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood. [4]

[8]* Ensure that eyewash stations and safety showers are close to the workstation location.

[4][7]

Storage
Store in a cool, dry, and well-ventilated place. [4][8]* Keep containers tightly closed to

prevent moisture absorption as the material may be hygroscopic. [6]* Store locked up. [4][7]*

Incompatible materials include strong oxidizing agents and strong acids. [4]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. [4][7]If not

breathing, give artificial respiration. [4][7]

Skin Contact

Immediately take off all contaminated clothing.

[4][7]Rinse skin with water/shower. [4][7]Wash

off immediately with soap and plenty of water.

[4]

Eye Contact

Rinse cautiously with water for several minutes.

[4][7]Remove contact lenses, if present and

easy to do. Continue rinsing. [4][7]

Ingestion
Do NOT induce vomiting. [4][7]Rinse mouth with

water. [8]

Fire Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [4][8]* Specific Hazards: Hazardous combustion products include carbon

oxides (CO, CO₂) and nitrogen oxides (NOx). [4][8]* Protective Equipment: Wear a self-

contained breathing apparatus (SCBA) and full protective gear. [4][8]

Toxicological Information
1-Piperonylpiperazine is reported to be a dermatotoxin, causing skin burns, and can induce

toxic pneumonitis (inflammation of the lungs) upon inhalation. [2]It is also noted to attenuate

the neurotoxicity of 3,4-methylenedioxymethamphetamine (MDMA) when co-administered. [2]

While studies on the toxicological effects of 1-piperonylpiperazine exist, detailed experimental

protocols for these studies are not available in publicly accessible safety data sheets. A general

workflow for assessing chemical toxicity is illustrated below.

Experimental Workflows and Logical Relationships
Safety and Handling Workflow
The following diagram illustrates the logical flow of safety and handling procedures for a

hazardous chemical like 1-piperonylpiperazine.
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Caption: Logical workflow for safe chemical handling.

General Toxicity Assessment Workflow
This diagram outlines a typical workflow for assessing the toxicity of a chemical compound.
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Caption: Generalized workflow for chemical toxicity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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